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Compound of Interest

Compound Name: Allylcyclohexane

Cat. No.: B1217954 Get Quote

Application Notes and Protocols for
Allylcyclohexane
For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive guidelines for the safe handling and storage of

allylcyclohexane in a laboratory setting. Adherence to these protocols is crucial for minimizing

risks associated with this chemical.

Overview and Hazards
Allylcyclohexane (CAS No. 2114-42-3) is a flammable liquid and vapor that can be toxic if

swallowed and may cause serious eye damage.[1][2] It is essential to handle this compound

with care, utilizing appropriate personal protective equipment (PPE) and working in a well-

ventilated area.[2][3]

Primary Hazards:[1]

Flammable liquid and vapor

Toxic if swallowed

May be fatal if swallowed and enters airways

Causes serious eye damage
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May cause long-lasting harmful effects to aquatic life

Quantitative Data
A summary of the key physical and chemical properties of allylcyclohexane is provided in the

table below for easy reference.

Property Value Source

Molecular Formula C₉H₁₆ [1][4]

Molecular Weight 124.22 g/mol [1][4]

Appearance
Colorless to almost colorless

clear liquid
[2]

Boiling Point 148-149 °C at 760 mmHg [5]

Density 0.803 g/mL at 25 °C [5]

Flash Point 29 °C (84.2 °F) [5]

Solubility Sparingly soluble in water [2]

Experimental Protocols
Protocol 1: General Handling of Allylcyclohexane
This protocol outlines the standard procedure for safely handling allylcyclohexane in a

laboratory environment.

1.1. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[3][5]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber).[3]

Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.[3]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[3]
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1.2. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

1.3. Handling Procedure:

Before handling, ensure all ignition sources (open flames, hot surfaces, sparks) are removed

from the area.[3][6]

Ground and bond containers when transferring the material to prevent static discharge.[2][6]

Use only non-sparking tools.[3][6]

Avoid contact with skin, eyes, and clothing.[3]

Do not inhale vapors or mists.[3]

Keep the container tightly closed when not in use.[2][3]

Do not eat, drink, or smoke in the handling area.[2]

Protocol 2: Storage of Allylcyclohexane
This protocol describes the requirements for the safe storage of allylcyclohexane.

2.1. Storage Conditions:

Store in a cool, dry, and well-ventilated area.[2][3]

Keep containers tightly closed.[2][3]

Store away from heat, sparks, open flames, and other ignition sources.[2][3]

Store in a locked cabinet or designated flammable liquids storage area.[2][3]
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2.2. Incompatible Materials:

Keep away from strong oxidizing agents.

Protocol 3: Accidental Release Measures
This protocol details the steps to be taken in the event of an allylcyclohexane spill.

3.1. Small Spills:

Remove all sources of ignition.[3][6]

Ensure adequate ventilation.[3][6]

Wear appropriate PPE as described in Protocol 1.1.

Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite).[3][6]

Collect the absorbed material using non-sparking tools and place it in a suitable, labeled

container for disposal.[3][6]

3.2. Large Spills:

Evacuate the area immediately.

Contact the appropriate emergency response team.

Follow all institutional and local regulations for large chemical spills.

Protocol 4: First-Aid Measures
This protocol provides immediate first-aid instructions in case of exposure to allylcyclohexane.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[3][6]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower for at least 15 minutes. If skin irritation persists, call a physician.[3][6]
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Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get

medical attention if symptoms occur.[3][6]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately. If

vomiting occurs naturally, have the victim lean forward.[3]

Protocol 5: Fire-Fighting Measures
This protocol outlines the procedures for extinguishing fires involving allylcyclohexane.

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.[3] Water spray can be used to cool closed containers.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The vapors are heavier than air and may travel to a source of ignition and

flash back.[3][6] Containers may explode when heated.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Visualizations
Below is a logical workflow for the risk assessment and control process when working with

allylcyclohexane.
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Risk Assessment

Control Measures

Emergency Preparedness

Start: Plan to use
Allylcyclohexane

Identify Hazards:
- Flammable

- Toxic
- Eye Damage

- Aspiration Hazard

Assess Risks:
- Fire/Explosion
- Acute Toxicity

- Eye Injury
- Chemical Pneumonitis

Engineering Controls:
- Fume Hood

- Explosion-proof equipment
- Eyewash/Shower

Spill Response:
- Evacuate

- Absorb with inert material
- Use non-sparking tools

First Aid:
- Eye wash
- Skin wash
- Fresh Air

- Medical Attention

Fire Response:
- Use CO2, Dry Chemical, Foam

- Cool Containers

Personal Protective Equipment (PPE):
- Goggles & Face Shield

- Gloves
- Lab Coat

In conjunction with

Administrative Controls:
- SOPs & Training

- Restricted Access
- Labeling

Safe Storage:
- Flammable Cabinet

- Cool, Ventilated
- Away from Ignition Sources

Waste Disposal:
- Labeled Hazardous Waste

- Follow Regulations

Work Safely with
Allylcyclohexane

Click to download full resolution via product page

Caption: Risk assessment and control workflow for allylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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